Cas no 31610-10-3 (1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-)
31610-10-3 structure
Product Name:1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-
CAS No:31610-10-3
MF:C12H5Cl4NO2
MW:336.985599279404
CID:320071
PubChem ID:182056
Update Time:2025-04-19
1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-
- 1,2-dichloro-4-(3,4-dichlorophenyl)-5-nitrobenzene
- Biphenyl, 3',4,4',5-tetrachloro-2-nitro-
- 3',4,4',5-Tetrachloro-2-nitro-1,1'-biphenyl
- 31610-10-3
- DTXSID50953577
-
- Inchi: 1S/C12H5Cl4NO2/c13-8-2-1-6(3-9(8)14)7-4-10(15)11(16)5-12(7)17(18)19/h1-5H
- InChI Key: JLPJDJUIKALVDN-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)C1C=CC(=C(C=1)Cl)Cl)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 334.90765
- Monoisotopic Mass: 334.907
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.572
- Boiling Point: 424.4°C at 760 mmHg
- Flash Point: 210.5°C
- Refractive Index: 1.637
- PSA: 43.14
1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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